Cas no 879553-73-8 (N~1~-Methylnorvalinamide)

N~1~-Methylnorvalinamide is a modified amino acid derivative characterized by its N-methylated amide structure. This compound is of interest in peptide chemistry and medicinal research due to its potential as a building block for synthetic analogs and bioactive molecules. Its structural features, including the methyl group at the N~1~ position, may enhance metabolic stability and influence conformational properties in peptide design. The amide functionality provides versatility for further chemical modifications or coupling reactions. Researchers value this compound for its utility in studying structure-activity relationships and developing novel pharmacophores. It is typically handled under standard laboratory conditions, requiring appropriate storage to maintain stability.
N~1~-Methylnorvalinamide structure
N~1~-Methylnorvalinamide structure
Product Name:N~1~-Methylnorvalinamide
CAS No:879553-73-8
MF:C6H14N2O
MW:130.188161373138
CID:1073816
PubChem ID:43649991
Update Time:2025-06-09

N~1~-Methylnorvalinamide Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-N-methylpentanamide
    • N~1~-methylnorvalinamide
    • N1-methylnorvalinamide
    • MFCD12105133
    • AKOS005738356
    • EN300-7343321
    • 879553-73-8
    • LS-05040
    • CS-0317025
    • SCHEMBL15186164
    • pentanamide, 2-amino-N-methyl-
    • N-methylnorvalinamide
    • ALBB-016225
    • STL122216
    • N~1~-Methylnorvalinamide
    • MDL： MFCD12105133
    • Inchi： 1S/C6H14N2O/c1-3-4-5(7)6(9)8-2/h5H,3-4,7H2,1-2H3,(H,8,9)
    • InChI Key： NCPLOFZQPMSMOH-UHFFFAOYSA-N
    • SMILES： O=C(C(CCC)N)NC

Computed Properties

  • Exact Mass: 130.110613074g/mol
  • Monoisotopic Mass: 130.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 93.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 267.9±23.0 °C at 760 mmHg
  • Flash Point: 115.8±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

N~1~-Methylnorvalinamide Security Information

N~1~-Methylnorvalinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M332630-50mg
N~1~-Methylnorvalinamide
 879553-73-8
50mg
 45.00 2021-07-28
TRC
M332630-100mg
N~1~-Methylnorvalinamide
 879553-73-8
100mg
 $64.00 2023-05-17
TRC
M332630-500mg
N~1~-Methylnorvalinamide
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500mg
 $190.00 2023-05-17
TRC
M332630-250mg
N~1~-Methylnorvalinamide
 879553-73-8
250mg
 $115.00 2023-05-17
abcr
AB294413-250 mg
N1-Methylnorvalinamide; 95%
 879553-73-8
250MG
 €151.40 2022-09-01
abcr
AB294413-1 g
N1-Methylnorvalinamide; 95%
 879553-73-8
1g
 €167.20 2022-03-25
abcr
AB294413-5 g
N1-Methylnorvalinamide; 95%
 879553-73-8
5g
 €676.20 2022-09-01
eNovation Chemicals LLC
Y1262362-5g
N~1~-methylnorvalinamide
 879553-73-8 95%
5g
 $680 2023-05-17
Enamine
EN300-7343321-0.1g
2-amino-N-methylpentanamide
 879553-73-8
0.1g
 $200.0 2023-06-01
Enamine
EN300-7343321-0.25g
2-amino-N-methylpentanamide
 879553-73-8
0.25g
 $209.0 2023-06-01

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